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Compound of Interest

Compound Name:
Crotonaldehyde 2,4-

Dinitrophenylhydrazone-d3

Cat. No.: B1147570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3. Due to the limited availability of specific

safety data for this deuterated compound, this guide extrapolates information from its non-

deuterated analogue, Crotonaldehyde 2,4-dinitrophenylhydrazone, and the highly toxic

precursor, Crotonaldehyde. The chemical properties and reactivity of deuterated compounds

are nearly identical to their non-deuterated counterparts, making this a valid approach for

ensuring laboratory safety.

Introduction
Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 is the deuterated form of Crotonaldehyde

2,4-dinitrophenylhydrazone. It is primarily utilized as an internal standard or tracer in

quantitative analyses such as NMR, GC-MS, or LC-MS. The deuterium labeling provides a

distinct mass signature, allowing for accurate quantification in complex biological matrices.

The safety profile of Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 is principally

determined by two factors: the inherent hazards of the 2,4-dinitrophenylhydrazine moiety and

the toxicity of the parent aldehyde, crotonaldehyde. 2,4-Dinitrophenylhydrazine and its

derivatives are known to be flammable solids and can be explosive when dry.[1][2][3][4][5]

Crotonaldehyde is a highly toxic, flammable, and corrosive liquid that can cause severe

irritation and damage to the skin, eyes, and respiratory tract.[6][7][8][9][10][11]
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Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of

Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 and its parent compounds.

Property

Crotonaldehyde
2,4-
Dinitrophenylhydra
zone-d3

Crotonaldehyde
2,4-
Dinitrophenylhydra
zone

Crotonaldehyde

CAS Number 259824-64-1 1527-96-4
4170-30-3 (mixture of

isomers)

Molecular Formula C₁₀H₇D₃N₄O₄ C₁₀H₁₀N₄O₄ C₄H₆O

Molecular Weight 253.23 g/mol 250.21 g/mol 70.09 g/mol

Appearance
Not specified (likely a

reddish-orange solid)

Reddish-orange

crystalline powder

Colorless to pale

yellow liquid

Melting Point 184-188°C 192-195°C -76°C

Boiling Point 406.1°C at 760 mmHg Not available 104°C

Flash Point 199.4°C Not available 13°C

Density 1.4 g/cm³ Not available 0.853 g/mL at 20°C

Solubility Not specified Insoluble in water
Slightly soluble in

water

Hazard Identification and Toxicity
The primary hazards associated with Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 are

inferred from its non-deuterated analogue and crotonaldehyde.
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Hazard Class
Crotonaldehyde 2,4-
Dinitrophenylhydrazone

Crotonaldehyde

GHS Pictograms
Warning Flammable Solid,

Skin Irritant, Eye Irritant[1][2]

Danger Highly Flammable

Liquid and Vapor, Toxic if

Swallowed, Fatal in Contact

with Skin or if Inhaled, Causes

Skin Irritation, Causes Serious

Eye Damage, May Cause

Respiratory Irritation,

Suspected of Causing Genetic

Defects, Causes Damage to

Organs through Prolonged or

Repeated Exposure, Very

Toxic to Aquatic Life[7][10][12]

[13]

Hazard Statements

H228: Flammable solid H315:

Causes skin irritation H319:

Causes serious eye irritation[1]

[2] Note: May be explosive

when dry[1][2][4][5]

H225: Highly flammable liquid

and vapor H301+H311: Toxic if

swallowed or in contact with

skin H330: Fatal if inhaled

H315: Causes skin irritation

H318: Causes serious eye

damage H335: May cause

respiratory irritation H341:

Suspected of causing genetic

defects H373: May cause

damage to organs through

prolonged or repeated

exposure H400: Very toxic to

aquatic life[10][12][13]

Acute Toxicity (Oral) No data available
LD50 Oral - Mouse - 240

mg/kg[12]

Acute Toxicity (Inhalation) No data available
LC50 Inhalation - Rat - 4 h -

0.3 mg/l[12]

Acute Toxicity (Dermal) No data available Fatal in contact with skin[7][10]
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Carcinogenicity No data available

IARC Group 3: Not classifiable

as to its carcinogenicity to

humans[12]

Experimental Protocols
The following is a general procedure for the synthesis of dinitrophenylhydrazones, which can

be adapted for Crotonaldehyde-d3. All work must be conducted in a certified chemical fume

hood.

Brady's Test for Aldehydes and Ketones:

Preparation of Brady's Reagent: Dissolve 1 g of 2,4-dinitrophenylhydrazine in 2 mL of

concentrated sulfuric acid. To this solution, cautiously add 15 mL of ethanol.

Reaction: In a separate test tube, dissolve a small amount of the carbonyl compound (in this

case, Crotonaldehyde-d3) in a minimal amount of ethanol.

Precipitation: Add the prepared Brady's reagent to the solution of the carbonyl compound. A

yellow, orange, or red precipitate of the dinitrophenylhydrazone should form almost

immediately.

Isolation: If necessary, the reaction mixture can be gently warmed on a water bath for a few

minutes. Allow the mixture to cool, and collect the crystalline product by vacuum filtration.

Purification: The collected crystals should be washed with a small amount of cold ethanol

and can be further purified by recrystallization from a suitable solvent like ethanol or n-butyl

alcohol.

Safe Handling and Storage
Due to the hazardous nature of this compound and its precursor, strict adherence to safety

protocols is mandatory.

5.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are required.
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of a spill,

a chemical-resistant apron or suit may be necessary.

Respiratory Protection: All handling of the solid compound and its solutions should be

performed in a chemical fume hood. If there is a risk of dust generation, a respirator with a

particulate filter may be required.

5.2 Engineering Controls

All work with Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 must be conducted in a

well-ventilated laboratory, preferably within a certified chemical fume hood.

Use non-sparking tools and equipment, especially when handling the dry solid.[4]

Ensure that an eyewash station and safety shower are readily accessible.

5.3 Storage

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

ignition sources.[2][4]

Crucially, 2,4-dinitrophenylhydrazone and its derivatives must be stored wet with water

(typically containing at least 30% water) to prevent the risk of explosion.[3][5][14][15][16]

Regularly check the moisture content and re-wet as necessary.

Keep the container tightly closed.

Store separately from oxidizing agents and other incompatible materials.[4]

5.4 Spill and Disposal Procedures

Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an

inert absorbent material (e.g., sand or vermiculite).[15] Carefully sweep up the material,

avoiding dust generation, and place it in a sealed container for disposal.[16]
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Disposal: Dispose of waste as hazardous material in accordance with local, state, and

federal regulations.[4][14] Do not dispose of down the drain or in regular trash.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Workflow and Relationship Diagrams
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Safe Handling Workflow for Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3
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Caption: A logical workflow for the safe handling of hazardous chemical compounds.

Hazard Relationship Diagram

Crotonaldehyde
(Highly Toxic, Flammable Liquid)

Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3
(Flammable Solid, Potential Explosive when Dry, Inferred Toxicity)
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Caption: Relationship of hazards from precursors to the final deuterated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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